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Compound of Interest

Compound Name: Pharacine

Cat. No.: B138207

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liquid chromatography-mass spectrometry (LC-MS) is a powerful analytical technique for the
guantitative analysis of small molecules in complex matrices. The use of an internal standard
(IS) is crucial for achieving accurate and precise quantification by correcting for variability in
sample preparation, injection volume, and matrix effects.[1][2] An ideal internal standard should
mimic the physicochemical properties and ionization behavior of the analyte of interest.[2][3]
Pharacine, a macrocyclic phthalate ester, has been suggested as a stable internal standard for
mass spectrometry-based assays.[4] This application note provides a detailed protocol for the
use of Pharacine as an internal standard in LC-MS analysis, including sample preparation,
chromatographic conditions, and mass spectrometric detection.

Chemical Properties of Pharacine

Pharacine is a stable macrocyclic compound with the following properties:
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Property Value Reference
Molecular Formula C24H240s 516171
Molecular Weight 440.44 g/mol 516171
CAS Number 63440-93-7 [4][5][7]
Appearance White to Off-white Solid [4]

Slightly soluble in Chloroform,
Solubility Dichloromethane, Ethyl [4]

Acetate
Storage 2-8°C, protected from light [4]

Experimental Workflow

The overall workflow for using Pharacine as an internal standard in an LC-MS analysis is

depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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